Cas no 161957-58-0 (1-(2-Bromo-3-fluorophenyl)ethanone)

• Product Name: 1-(2-Bromo-3-fluorophenyl)ethanone
• CAS No: 161957-58-0
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD12032155
• CID: 1091842
• Update Time: 2025-05-20

1-(2-Bromo-3-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-fluorophenyl)ethanone
• 2'-Bromo-3'-fluoroacetophenone
• Ethanone, 1-(2-bromo-3-fluorophenyl)-
• 2-BROMO-3-FLUOROACETOPHENONE
• AS01175
• 1-(2-bromo-3-fluoro-phenyl)-ethanone
• 1-(2-bromo-3-fluorophenyl)ethan-1-one
• AK145989
• 1-(2-BROMO-3-FLUOROPHENYL)-ETHANONE

• MDL： MFCD12032155
• Inchi： 1S/C8H6BrFO/c1-5(11)6-3-2-4-7(10)8(6)9/h2-4H,1H3
• InChI Key： WBMUEFOEEVGDNQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Bromo-3-fluorophenyl)ethanone

1-(2-Bromo-3-fluorophenyl)ethanone: A Comprehensive Overview

The compound 1-(2-Bromo-3-fluorophenyl)ethanone, identified by the CAS number 161957-58-0, is a significant organic molecule with diverse applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position and a fluorine atom at the 3-position of a phenyl ring, attached to an ethanone group. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of 1-(2-Bromo-3-fluorophenyl)ethanone in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the development of novel antiviral agents. The bromine and fluorine substituents play a crucial role in modulating the pharmacokinetic properties of the resulting compounds, enhancing their bioavailability and efficacy. This has been demonstrated in several preclinical models, where derivatives of 1-(2-Bromo-3-fluorophenyl)ethanone exhibited potent antiviral activity against emerging pathogens.

In addition to its role in drug discovery, 1-(2-Bromo-3-fluorophenyl)ethanone has also found applications in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been extensively explored. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields. These methods often involve catalytic systems that facilitate selective substitution reactions, enabling precise control over the placement of halogen atoms on the aromatic ring.

The structural versatility of 1-(2-Bromo-3-fluorophenyl)ethanone extends to its use in materials science. Researchers have employed this compound as a building block for constructing advanced materials, such as organic semiconductors and optoelectronic devices. The electron-withdrawing effects of bromine and fluorine substituents enhance the electronic properties of these materials, making them suitable for applications in flexible electronics and energy storage systems.

From a synthetic perspective, the preparation of 1-(2-Bromo-3-fluorophenyl)ethanone typically involves multi-step processes that require careful optimization. One common approach involves the Friedel-Crafts acylation reaction, where an acetyl group is introduced onto an appropriately substituted bromofluorobenzene derivative. This reaction is often carried out under acidic conditions using Lewis acids such as aluminum chloride or zinc chloride as catalysts. Recent innovations in catalytic systems have improved the efficiency and selectivity of this process, reducing side reactions and enhancing product purity.

The stability and reactivity of 1-(2-Bromo-3-fluorophenyl)ethanone are influenced by its molecular structure. The presence of electron-withdrawing groups (EWGs) such as bromine and fluorine increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. This property is exploited in various organic transformations, including nucleophilic additions and condensations, which are fundamental to many synthetic pathways.

In terms of spectroscopic characterization, 1-(2-Bromo-3-fluorophenyl)ethanone exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated system. The presence of halogen atoms also contributes to unique NMR signals, particularly in proton NMR where splitting patterns provide insights into the spatial arrangement of substituents on the aromatic ring. These spectroscopic features are invaluable for confirming the identity and purity of the compound during analytical workflows.

The environmental impact and safety profile of CAS No. 161957-58-0 are critical considerations for its industrial applications. Studies have shown that this compound exhibits moderate toxicity to aquatic organisms under specific conditions; however, its environmental fate is influenced by factors such as biodegradation and photodegradation. Efforts are ongoing to develop eco-friendly alternatives or improve waste management practices associated with its production and use.

In conclusion, 1-(2-Bromo-3-fluorophenyl)ethanone, with its CAS number 161957-58-0 strong>, stands out as a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even more significant role in shaping future scientific breakthroughs.